Cas no 29947-12-4 (Benzonitrile,4-[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]-)

• Product name: Benzonitrile,4-[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]-
• CAS No: 29947-12-4
• MF: C₁₇H₁₀N₂OS₂
• MW: 322.4041
• CID: 284359
• PubChem ID: 1549792

Benzonitrile,4-[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]-
• 3-Phenyl-5-(4-Cyanophenylmethylen)-rhodanin
• 4-(4-Oxo-3-phenyl-2-thioxo-thiazolidin-5-ylidenemethyl)-benzonitrile
• 4-[(4-oxo-3-phenyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzenecarbonitri le
• AC1LU8M4
• NSC408998
• AB00083777-01
• NSC-408998
• 4-[(E)-(4-oxo-3-phenyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]benzonitrile
• 4-[(4-oxo-3-phenyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzonitrile
• 4-{[(5E)-4-OXO-3-PHENYL-2-SULFANYLIDENE-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}BENZONITRILE
• 29947-12-4
• DTXSID40364315
• ST50222383
• AKOS000517874

• Inchi： InChI=1S/C17H10N2OS2/c18-11-13-8-6-12(7-9-13)10-15-16(20)19(17(21)22-15)14-4-2-1-3-5-14/h1-10H/b15-10+
• InChI Key： JUFQZKJFWVOAGE-XNTDXEJSSA-N
• SMILES： O=C1/C(=C\C2C=CC(C#N)=CC=2)/SC(=S)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 322.0236
• Monoisotopic Mass: 322.02345529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 44.1